![molecular formula C13H15NO2 B1391506 5-Morpholino-2,3-dihydro-1H-inden-1-one CAS No. 760995-19-5](/img/structure/B1391506.png)
5-Morpholino-2,3-dihydro-1H-inden-1-one
Overview
Description
5-Morpholino-2,3-dihydro-1H-inden-1-one (5-Morpholino-2,3-dihydro-indenone) is an organic compound belonging to the class of heterocyclic compounds. It is a derivative of indene, containing a morpholine ring fused to the five-membered indene ring. 5-Morpholino-2,3-dihydro-indenone is a versatile and useful compound, with a wide range of potential applications in research and industry.
Scientific Research Applications
QSAR Analysis of Derivatives
In a study by Drapak et al. (2019), QSAR (Quantitative Structure-Activity Relationship) analysis was performed on derivatives of 5-Morpholino-2,3-dihydro-1H-inden-1-one. The study aimed to determine the relationship between the molecular structure and antioxidant activity of these derivatives. The findings suggested that certain molecular descriptors, such as polarisation, dipole moment, and lipophilicity, significantly influence the antioxidant activity of the compounds. This study provides a basis for designing new antioxidants using these derivatives (Drapak et al., 2019).
Synthesis Approaches
Elati et al. (2007) described a convergent approach to synthesize a potent orally active antagonist of the human neurokinin-1 (NK-1) receptor using morpholinone derivatives. This study highlights the synthetic versatility of compounds related to this compound in developing pharmacologically active agents (Elati et al., 2007).
Antitumor Activity
Lu et al. (2020) reported on an indazole derivative related to this compound, which showed distinct inhibition on the proliferation of various cancer cell lines. This research demonstrates the potential of morpholino derivatives in developing new anticancer agents (Lu et al., 2020).
Fluorescent Properties
Odin et al. (2022) explored the interaction of morpholin-4-yl derivatives with arylhydrazines, leading to the synthesis of compounds with notable fluorescent properties. This research suggests that derivatives of this compound can be used in the development of materials with specific optical characteristics (Odin et al., 2022).
Antisense Therapy
Heasman (2002) discussed the use of morpholino oligos, including derivatives of this compound, in inhibiting gene function in various model organisms. This highlights the compound's relevance in antisense therapy and gene function studies (Heasman, 2002).
Properties
IUPAC Name |
5-morpholin-4-yl-2,3-dihydroinden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c15-13-4-1-10-9-11(2-3-12(10)13)14-5-7-16-8-6-14/h2-3,9H,1,4-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOKWAPWBFRGMKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=C(C=C2)N3CCOCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60672984 | |
Record name | 5-(Morpholin-4-yl)-2,3-dihydro-1H-inden-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60672984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
760995-19-5 | |
Record name | 5-(Morpholin-4-yl)-2,3-dihydro-1H-inden-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60672984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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